Cas no 1396713-95-3 (N-benzyl-2-(4-chlorophenyl)-N-(2-hydroxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-benzyl-2-(4-chlorophenyl)-N-(2-hydroxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396713-95-3
• MF: C₁₇H₁₆ClN₅O₂
• MW: 357.794241905212
• CID: 5797432
• Update Time: 2025-06-29

N-benzyl-2-(4-chlorophenyl)-N-(2-hydroxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-(4-chlorophenyl)-N-(2-hydroxyethyl)tetrazole-5-carboxamide
• N-benzyl-2-(4-chlorophenyl)-N-(2-hydroxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide

• Inchi： 1S/C17H16ClN5O2/c18-14-6-8-15(9-7-14)23-20-16(19-21-23)17(25)22(10-11-24)12-13-4-2-1-3-5-13/h1-9,24H,10-12H2
• InChI Key： MNQMEEOEWOAYMI-UHFFFAOYSA-N
• SMILES： N1=C(C(N(CC2=CC=CC=C2)CCO)=O)N=NN1C1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-benzyl-2-(4-chlorophenyl)-N-(2-hydroxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide

N-benzyl-2-(4-chlorophenyl)-N-(2-hydroxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide: A Comprehensive Overview

N-benzyl-2-(4-chlorophenyl)-N-(2-hydroxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396713-95-3) is a complex organic compound with a unique structure and a wide range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrazoles, which are known for their diverse biological activities and therapeutic potential. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties: The molecular formula of N-benzyl-2-(4-chlorophenyl)-N-(2-hydroxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide is C₁₈H₁₇ClN₄O₂, with a molecular weight of approximately 360.80 g/mol. The compound features a tetrazole ring, which is a five-membered heterocyclic ring containing four nitrogen atoms. The presence of the tetrazole ring imparts significant stability and reactivity to the molecule. Additionally, the benzyl and 4-chlorophenyl substituents contribute to its hydrophobic character, while the hydroxyethyl group adds polarity and potential hydrogen bonding capabilities.

Synthesis Methods: The synthesis of N-benzyl-2-(4-chlorophenyl)-N-(2-hydroxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide typically involves multi-step reactions. One common approach is the reaction of 4-chlorobenzaldehyde with benzylamine to form an intermediate imine, followed by cyclization with an appropriate nitrile or azide to form the tetrazole ring. The final step involves the introduction of the hydroxyethyl group through an amide coupling reaction. Recent advancements in green chemistry have led to more environmentally friendly synthesis methods that minimize waste and reduce energy consumption.

Biological Activities: Tetrazoles are known for their diverse biological activities, including anti-inflammatory, analgesic, and antihypertensive properties. N-benzyl-2-(4-chlorophenyl)-N-(2-hydroxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide has been studied for its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes. Research has shown that this compound exhibits selective COX-2 inhibition without significantly affecting COX-1 activity, making it a promising candidate for treating inflammatory conditions with reduced gastrointestinal side effects.

Pharmacological Applications: The unique structure of N-benzyl-2-(4-chlorophenyl)-N-(2-hydroxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide has led to its evaluation in various pharmacological studies. One notable application is in the treatment of cardiovascular diseases. Studies have demonstrated that this compound can effectively lower blood pressure by acting on angiotensin II receptors and modulating vascular smooth muscle contraction. Additionally, its anti-inflammatory properties make it a potential therapeutic agent for conditions such as rheumatoid arthritis and osteoarthritis.

Clinical Trials: While N-benzyl-2-(4-chlorophenyl)-N-(2-hydroxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide is still in the early stages of clinical development, preliminary results from preclinical studies have been promising. Phase I clinical trials have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. Ongoing Phase II trials are focusing on evaluating its efficacy in treating specific inflammatory and cardiovascular conditions.

Current Research Trends: Recent research has explored the potential of tetrazoles as prodrugs for improving drug delivery and bioavailability. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. Studies have shown that incorporating tetrazoles into prodrug designs can enhance solubility and stability while reducing toxicity. This approach has significant implications for optimizing the therapeutic index of drugs and improving patient outcomes.

Safety Considerations: As with any new chemical entity (NCE), safety is a critical consideration in the development of N-benzyl-2-(4-chlorophenyl)-N-(2-hydroxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide. Preclinical toxicology studies have indicated that this compound has a favorable safety profile at therapeutic doses. However, ongoing monitoring is essential to ensure long-term safety and efficacy in human subjects.

FUTURE PERSPECTIVES: The future of N-benzyl-2-(4-chlorophenyl)-N-(2-hydroxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide looks promising as researchers continue to explore its potential applications in various therapeutic areas. Advances in synthetic methods and prodrug design are expected to further enhance its utility as a pharmaceutical agent. Additionally, ongoing clinical trials will provide valuable insights into its efficacy and safety in treating specific medical conditions.